Cas no 35459-95-1 ( )

• Product Name: &nbsp
• CAS No: 35459-95-1
• MF: C₄H₉Cl₂N₃OS
• MW: 218.104757070541
• CID: 920359
• PubChem ID: 73235
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-amino-4-(aminooxymethyl)-, dihydrochloride
• 2-Amino-4-(aminooxymethyl)thiazole dihydrochloride
• 2-thiazolamine, 4-[(aminooxy)methyl]-, hydrochloride (1:2)
• 4-[(Aminooxy)methyl]-1,3-thiazol-2-amine dihydrochloride
• DS-004479
• 2-Thiazolamine, 4-[ (aminooxy)methyl]-, dihydrochloride
• 35459-95-1
• Thiazole, 2-amino-4-aminooxymethyl-, dihydrochloride
• 2-Amino-4-aminooxymethylthiazole dihydrochloride
• NSC 114737
• 2-Thiazolamine, 4-((aminooxy)methyl)-, dihydrochloride
•  

• Inchi： 1S/C4H7N3OS.2ClH/c5-4-7-3(1-8-6)2-9-4;;/h2H,1,6H2,(H2,5,7);2*1H
• InChI Key： RHSQKJNYFYKIAQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(N)=NC(=C1)CON

Computed Properties

• Exact Mass: 216.98457
• Monoisotopic Mass: 216.9843385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 91.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 74.16
• LogP: 2.19910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles